Cas no 20718-99-4 ((2E)-3-4-(3-Methylbutoxy)phenylacrylic acid)

(2E)-3-4-(3-Methylbutoxy)phenylacrylic acid structure
20718-99-4 structure
Product Name:(2E)-3-4-(3-Methylbutoxy)phenylacrylic acid
CAS No:20718-99-4
MF:C14H18O3
MW:234.290924549103
CID:286674
PubChem ID:5875567
Update Time:2025-04-19

(2E)-3-4-(3-Methylbutoxy)phenylacrylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-[4-(3-methylbutoxy)phenyl]-
    • (2E)-3-[4-(3-Methylbutoxy)phenyl]acrylic acid
    • 4-Isopentyloxy-zimtsaeure
    • (E)-3-[4-(3-methylbutoxy)phenyl]prop-2-enoic acid
    • 3-(4-(Isopentyloxy)phenyl)acrylic acid
    • 2-Propenoic acid, 3-[4-(3-methylbutoxy)phenyl]-
    • (2E)-3-(4-(3-methylbutoxy)phenyl)acrylic acid
    • (2E)-3-[4-(3-methylbutoxy)phenyl]prop-2-enoic acid
    • AKOS001581014
    • LS-02369
    • MFCD03834487
    • 20718-99-4
    • (2E)-3-4-(3-Methylbutoxy)phenylacrylic acid
    • Inchi： 1S/C14H18O3/c1-11(2)9-10-17-13-6-3-12(4-7-13)5-8-14(15)16/h3-8,11H,9-10H2,1-2H3,(H,15,16)/b8-5+
    • InChI Key： UEPNKZTXVRVVQK-VMPITWQZSA-N
    • SMILES： O(C1C=CC(/C=C/C(=O)O)=CC=1)CCC(C)C

Computed Properties

  • Exact Mass: 234.12600
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 3.20930

(2E)-3-4-(3-Methylbutoxy)phenylacrylic acid Security Information

  • HazardClass：IRRITANT

(2E)-3-4-(3-Methylbutoxy)phenylacrylic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2E)-3-4-(3-Methylbutoxy)phenylacrylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119641-5g
3-(4-(Isopentyloxy)phenyl)acrylic acid
 20718-99-4 95%
5g
 $400.00 2023-09-02
Key Organics Ltd
LS-02369-1G
(2E)-3-[4-(3-methylbutoxy)phenyl]prop-2-enoic acid
 20718-99-4 >95%
1g
 £246.00 2025-02-08
Key Organics Ltd
LS-02369-5G
(2E)-3-[4-(3-methylbutoxy)phenyl]prop-2-enoic acid
 20718-99-4 >95%
5g
 £433.00 2025-02-08
Key Organics Ltd
LS-02369-10G
(2E)-3-[4-(3-methylbutoxy)phenyl]prop-2-enoic acid
 20718-99-4 >95%
10g
 £664.00 2025-02-08
TRC
E236725-500mg
(2E)-3-[4-(3-Methylbutoxy)phenyl]acrylic acid
 20718-99-4
500mg
 $ 235.00 2022-06-05
TRC
E236725-1000mg
(2E)-3-[4-(3-Methylbutoxy)phenyl]acrylic acid
 20718-99-4
1g
 $ 390.00 2022-06-05
TRC
E236725-2000mg
(2E)-3-[4-(3-Methylbutoxy)phenyl]acrylic acid
 20718-99-4
2g
 $ 615.00 2022-06-05
A2B Chem LLC
AB17577-500mg
(2E)-3-[4-(3-Methylbutoxy)phenyl]acrylic acid
 20718-99-4 >95%
500mg
 $384.00 2024-04-20
A2B Chem LLC
AB17577-1g
(2E)-3-[4-(3-Methylbutoxy)phenyl]acrylic acid
 20718-99-4 >95%
1g
 $405.00 2024-04-20
A2B Chem LLC
AB17577-5g
(2E)-3-[4-(3-Methylbutoxy)phenyl]acrylic acid
 20718-99-4 >95%
5g
 $620.00 2024-04-20

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